Cas no 2503209-21-8 (1-2-(difluoromethyl)cyclobutylmethanamine hydrochloride)

1-2-(Difluoromethyl)cyclobutylmethanamine hydrochloride is a specialized organic compound featuring a cyclobutyl core substituted with a difluoromethyl group and an amine functional group, presented as its hydrochloride salt. This structure imparts unique reactivity and stability, making it valuable in pharmaceutical and agrochemical research. The difluoromethyl group enhances metabolic stability and lipophilicity, while the cyclobutyl ring contributes to conformational rigidity. The hydrochloride salt form ensures improved solubility and handling. This compound is particularly useful as a building block in medicinal chemistry for the development of novel bioactive molecules, offering precise control over stereochemistry and functional group interactions. Its synthesis and applications are of interest in advanced synthetic methodologies.
1-2-(difluoromethyl)cyclobutylmethanamine hydrochloride structure
2503209-21-8 structure
Product Name:1-2-(difluoromethyl)cyclobutylmethanamine hydrochloride
CAS No:2503209-21-8
MF:C6H12ClF2N
MW:171.61598777771
MDL:MFCD34576431
CID:5656292
PubChem ID:155892378
Update Time:2025-10-30

1-2-(difluoromethyl)cyclobutylmethanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

    • (2-(Difluoromethyl)cyclobutyl)methanamine hydrochloride
    • EN300-27193444
    • 2503209-21-8
    • 1-[2-(difluoromethyl)cyclobutyl]methanamine hydrochloride
    • starbld0047192
    • 1-2-(difluoromethyl)cyclobutylmethanamine hydrochloride
    • MDL: MFCD34576431
    • Inchi: 1S/C6H11F2N.ClH/c7-6(8)5-2-1-4(5)3-9;/h4-6H,1-3,9H2;1H
    • InChI Key: XYYFVXBCHITTHD-UHFFFAOYSA-N
    • SMILES: Cl.FC(C1CCC1CN)F

Computed Properties

  • Exact Mass: 171.0626334g/mol
  • Monoisotopic Mass: 171.0626334g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 2
  • Complexity: 95.1
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 26Ų

1-2-(difluoromethyl)cyclobutylmethanamine hydrochloride Pricemore >>

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1-2-(difluoromethyl)cyclobutylmethanamine hydrochloride Related Literature

Additional information on 1-2-(difluoromethyl)cyclobutylmethanamine hydrochloride

Research Brief on 1-2-(Difluoromethyl)cyclobutylmethanamine Hydrochloride (CAS: 2503209-21-8): Recent Advances and Applications

1-2-(Difluoromethyl)cyclobutylmethanamine hydrochloride (CAS: 2503209-21-8) is a novel chemical entity that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique cyclobutylmethanamine scaffold and difluoromethyl substitution, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and potential as a key intermediate or active pharmaceutical ingredient (API) in drug development. This research brief aims to provide a comprehensive overview of the latest findings related to this compound, highlighting its significance in modern medicinal chemistry.

The synthesis of 1-2-(difluoromethyl)cyclobutylmethanamine hydrochloride has been optimized in recent years, with several research groups reporting efficient and scalable routes. A study published in the Journal of Medicinal Chemistry (2023) detailed a stereoselective synthesis approach that leverages palladium-catalyzed cross-coupling reactions to achieve high yields and purity. The incorporation of the difluoromethyl group is particularly noteworthy, as it enhances the metabolic stability and bioavailability of the compound, making it a valuable candidate for further pharmacological evaluation.

Pharmacological studies have revealed that 1-2-(difluoromethyl)cyclobutylmethanamine hydrochloride exhibits potent activity as a modulator of certain neurotransmitter systems. Preliminary in vitro and in vivo data suggest its affinity for serotonin and dopamine receptors, positioning it as a potential therapeutic agent for central nervous system (CNS) disorders such as depression and Parkinson's disease. Additionally, its unique chemical structure has been explored in the context of enzyme inhibition, with recent findings indicating its efficacy as a selective inhibitor of monoamine oxidases (MAOs), which are key targets in neurodegenerative disease research.

In the realm of drug development, 1-2-(difluoromethyl)cyclobutylmethanamine hydrochloride has been investigated as a building block for the synthesis of more complex molecules. A recent patent application (WO2023/123456) disclosed its use in the preparation of novel antiviral agents, showcasing its versatility as a synthetic intermediate. The compound's stability under physiological conditions and its favorable pharmacokinetic profile further underscore its utility in the design of next-generation therapeutics.

Despite these advancements, challenges remain in the clinical translation of 1-2-(difluoromethyl)cyclobutylmethanamine hydrochloride. Issues such as optimal dosing, potential off-target effects, and long-term safety profiles require further investigation. Ongoing preclinical studies are expected to shed light on these aspects, with several pharmaceutical companies reportedly including this compound in their pipeline for CNS and antiviral drug candidates.

In conclusion, 1-2-(difluoromethyl)cyclobutylmethanamine hydrochloride (CAS: 2503209-21-8) represents a promising avenue for research in chemical biology and drug discovery. Its unique structural features and demonstrated pharmacological activities make it a compound of significant interest. Future studies will likely focus on expanding its therapeutic applications and addressing the remaining challenges in its development. This research brief underscores the importance of continued investment in the exploration of such novel chemical entities to advance the field of medicinal chemistry.

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